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Compound of Interest

Compound Name: Acetoxyisovalerylalkannin

Cat. No.: B15149880

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary

B-Acetoxyisovalerylalkannin, also known as Beta-Acetoxyisovalerylshikonin, is a naturally
occurring naphthoquinone derivative isolated from the roots of plants belonging to the
Boraginaceae family, most notably Arnebia euchroma.[1] This compound is a member of the
shikonin family, which is renowned for a wide array of pharmacological activities, including anti-
inflammatory, antimicrobial, and wound-healing properties. 3-Acetoxyisovalerylalkannin, as a
specific ester of alkannin, contributes to the overall therapeutic effects of extracts derived from
these plants. Its chemical structure and properties are detailed in the table below.
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Property Value Reference
CAS Number 69091-17-4 [LI213]415181r71
Beta-

Acetoxyisovalerylshikonin,
1S)-1-(5,8-dihydroxy-1,4-

Synonyms (_ 1 _ YErory [1][6]
dioxo-1,4-dihydronaphthalen-
2-yl)-4-methylpent-3-en-1-yl 3-

(acetyloxy)-3-methylbutanoate

Molecular Formula C23H2608 [LI2103141517]
Molecular Weight 430.45 g/mol [1][2][4]
Appearance Red powder or ail [2][3][6]
Purity Typically = 98% [31[5][6]

N Soluble in DMSO (50 mg/mL
Solubility ) o [1]
with sonication)

Store at -20°C, protected from
Storage . [1]
light

Biological Activity and Mechanism of Action

B-Acetoxyisovalerylalkannin has demonstrated significant potential in the modulation of key
signaling pathways involved in inflammation and tissue repair. Its primary mechanisms of action
revolve around the regulation of the TGF-3/Smad3 and MAPK/STAT3 signaling cascades.

Wound Healing via TGF-/Smad3 Pathway Activation

3-Acetoxyisovalerylalkannin has been shown to promote the healing of pressure-induced
venous ulcers. This therapeutic effect is attributed to its ability to activate the Transforming
Growth Factor-f3 (TGF-)/Smad3 signaling pathway. Activation of this pathway is crucial for
various stages of wound healing, including cell proliferation, migration, and extracellular matrix
deposition.

TGF-B/Smad3 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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